Cas no 5272-36-6 (Trimethylsilylpropargyl Alcohol)

Trimethylsilylpropargyl Alcohol structure

5272-36-6 structure

Product Name:Trimethylsilylpropargyl Alcohol

CAS No:5272-36-6

MF:C₆H₁₂OSi

MW:128.244382858276

MDL:MFCD00002913

CID:45656

PubChem ID:78930

Update Time:2025-09-28

Trimethylsilylpropargyl Alcohol Chemical and Physical Properties

Names and Identifiers

- 3-(trimethylsilyl)-2-propyn-1-ol
- 3-Trimethylsilyl-2-propyn-1-ol
- 3-Trimethylsilylprop-2-yn-1-ol
- 1-Trimethylsilylpropargyl alcohol
- 3-(Trimethylsilyl)propargyl alcohol
- 3-(trimethylsilyl)prop-2-yn-1-ol
- C6H12OSi
- Trimethylsilylpropargyl Alcohol
- 3-Trimethylsilylpropargyl alcohol3-Trimethylsilyl-2-propyn-1-ol
- 2-Propyn-1-ol, 3-(trimethylsilyl)-
- 3-Trimethylsilylpropargyl alcohol
- ZVGCJDPEKKEYES-UHFFFAOYSA-N
- 3-trimethylsilanyl-prop-2-yn-1-ol
- NSC617397
- BCP21769
- EBD34397
- RW2036
- 3-(Trimethylsilyl)-2-propyn-1-ol #
- 3-(Trimethylsilyl)propargyl alcohol, 99%
- NSC-617397
- DS-14632
- s20100
- T1500
- CS-0173149
- J-802302
- 5272-36-6
- AMY827
- AKOS015950997
- NS00044820
- J-802120
- 3-(Trimethylsilyl)propargyl alcohol;3-(Trimethylsilyl)prop-2-yn-1-ol
- EN300-129296
- MFCD00002913
- CS-W007721
- FT-0601962
- DTXSID8063751
- 5EVQ5K9GK2
- A829227
- 3-Trimethylsilylpropargylalcohol
- 3-(Trimethylsilyl)propargylalcohol
- EINECS 226-094-5
- SCHEMBL140849
- SY020094
- DTXCID5041277
- DB-002528
- MDL： MFCD00002913
- Inchi： 1S/C6H12OSi/c1-8(2,3)6-4-5-7/h7H,5H2,1-3H3
- InChI Key： ZVGCJDPEKKEYES-UHFFFAOYSA-N
- SMILES： [Si](C#CCO)(C)(C)C
- BRN： 1902505

Computed Properties

Exact Mass: 128.06600
Monoisotopic Mass: 128.066
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 20.2

Experimental Properties

Color/Form: Not determined
Density: 0.865 g/mL at 25 °C(lit.)
Boiling Point: 76 °C/11 mmHg(lit.)
Flash Point: Degrees Fahrenheit:152.6°F
Degrees Celsius:67°C
Refractive Index: n20/D 1.451(lit.)
Water Partition Coefficient: Not miscible with water.
PSA: 20.23000
LogP: 0.85950
Sensitiveness: Moisture Sensitive
Solubility: Not determined

Trimethylsilylpropargyl Alcohol Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H301,H315,H319,H335,H227
Warning Statement： P261,P280H,P305
P351
P338,P309,P310
Hazardous Material transportation number：2810
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S23-S24/25
FLUKA BRAND F CODES：8-10
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
TSCA：Yes
Storage Condition：Inert atmosphere,2-8°C
Packing Group：III
Hazard Level：6.1
Risk Phrases：R36/37/38
Packing Group：III
Safety Term：6.1

Trimethylsilylpropargyl Alcohol Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Trimethylsilylpropargyl Alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S20100-5g	3-Trimethylsilylpropargyl alcohol	5272-36-6	97%	5g	￡40.00	2022-02-28
Fluorochem	S20100-25g	3-Trimethylsilylpropargyl alcohol	5272-36-6	97%	25g	￡100.00	2022-02-28
Fluorochem	S20100-100g	3-Trimethylsilylpropargyl alcohol	5272-36-6	97%	100g	￡240.00	2022-02-28
Apollo Scientific	OR900149-10g	3-(Trimethylsilyl)prop-2-yn-1-ol	5272-36-6	98%	10g	£110.00	2023-09-01
Apollo Scientific	OR900149-25g	3-(Trimethylsilyl)prop-2-yn-1-ol	5272-36-6	98%	25g	£155.00	2023-09-01
Apollo Scientific	OR900149-100g	3-(Trimethylsilyl)prop-2-yn-1-ol	5272-36-6	98%	100g	£116.00	2024-07-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R051921-25g	Trimethylsilylpropargyl Alcohol	5272-36-6	98%	25g	￥600	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R051921-5g	Trimethylsilylpropargyl Alcohol	5272-36-6	98%	5g	￥168	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R051921-1g	Trimethylsilylpropargyl Alcohol	5272-36-6	98%	1g	￥51	2024-05-23
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T68850-1g	3-(Trimethylsilyl)prop-2-yn-1-ol	5272-36-6	97%	1g	¥29.0	2023-09-06

Trimethylsilylpropargyl Alcohol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:5272-36-6)3-TRIMETHYLSILYL-2-PROPYN-1-OL

Order Number:sfd5890

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:5272-36-6)三甲硅基丙炔醇

Order Number:LE26827296

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:59